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Compound of Interest

Compound Name: Propyl valerate

Cat. No.: B086924

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the proper handling and disposal of propyl valerate, a flammable liquid and

vapor. Adherence to these procedures is critical to minimize risks and ensure operational
integrity.

Personal Protective Equipment (PPE)

When handling propyl valerate, a comprehensive approach to personal protection is
necessary. The following table summarizes the required PPE, which should be worn at all times
in the laboratory when this chemical is in use.
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Personal Protective o
Body Part _ Specifications & Remarks
Equipment

Gloves must be inspected prior
to use. Use proper glove
removal technique to avoid
skin contact. Dispose of
contaminated gloves after use
Hands Chemical-resistant gloves in accordance with applicable
laws and good laboratory
practices. Wash and dry
hands.[1] Nitrile gloves provide
short-term protection against a

broad range of chemicals.[2][3]

Must conform to EN 166 (EU)

Safety glasses with side- or NIOSH (US) standards.[4] A
Eyes/Face shields or chemical safety face shield may be required if
goggles there is a risk of large
splashes.[2]

Required when vapors or
aerosols are generated.[1] Use
a NIOSH/MSHA or European
Respiratory Air-purifying respirator Standard EN 149 approved
respirator if exposure limits are
exceeded or if irritation or other

symptoms are experienced.[5]

Wear suitable protective
clothing to prevent skin
exposure.[4][5][6] A lab coat

Body Protective clothing
should be worn and buttoned
to cover as much skin as
possible.[2]
Appropriate shoes that cover
Feet Closed-toe shoes the entire foot are mandatory.

[2]
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Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial to prevent accidents and exposure.
Handling:

Ventilation: Always handle propyl valerate in a well-ventilated area.[4][6] Good general
ventilation, typically 10 air changes per hour, should be used.[7] Use explosion-proof
electrical, ventilating, and lighting equipment.[1][5][6]

Preventing Ignition: Keep the chemical away from heat, hot surfaces, sparks, open flames,
and other ignition sources.[1][4][6] No smoking.[1][4][6] Use only non-sparking tools.[1][4][5]
[6] Take precautionary measures against static discharge by grounding and bonding
containers and receiving equipment.[1][4][6]

Avoiding Contact: Avoid contact with skin and eyes.[4][6] Do not breathe mist, gas, or
vapors.[4]

Storage:
o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4][6]

e Incompatible Materials: Store away from incompatible materials.[7]

Disposal Plan

All waste materials must be disposed of in accordance with local, state, and federal
regulations.

Chemical Waste: Dispose of waste and residues in accordance with local authority
requirements.[7] The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[4] Do not contaminate
water, foodstuffs, feed, or seed by storage or disposal.[4] Do not discharge to sewer
systems.[4]

Contaminated Packaging: Leave chemicals in their original containers.[1] Do not mix with
other waste.[1] Handle uncleaned containers like the product itself.[1] Containers can be
triple-rinsed (or equivalent) and offered for recycling or reconditioning.[4] Alternatively, the
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packaging can be punctured to make it unusable for other purposes and then disposed of in
a sanitary landfill.[4]

Quantitative Data Summary

The following table provides a summary of key quantitative data for propyl valerate.

Property Value

Molecular Formula C8H1602[6][8]

Molecular Weight 144.21 g/mol [6][8]

Density 0.870 g/mL at 20 °C[8]

Boiling Point 167.5 °C[6]

Melting Point -70.7 °C[6]

Flash Point 52.4 °C[6]

Vapor Pressure 1.6 mmHg at 25°CJ6]

Water Solubility 308.7 mg/L at 25 °C (estimated)[6]

Experimental Workflow: Safe Handling and Disposal
of Propyl Valerate
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Caption: Workflow for the safe handling and disposal of propyl valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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